2-(3,5-dichlorobenzyl)-1lambda~6~,2,3,4-benzothiatriazine-1,1(2H)-dione

• IUPAC Name: 2-[(3,5-dichlorophenyl)methyl]-1λ6,2,3,4-benzothiatriazine 1,1-dioxide
• InChI: InChI=1S/C13H9Cl2N3O2S/c14-10-5-9(6-11(15)7-10)8-18-17-16-12-3-1-2-4-13(12)21(18,19)20/h1-7H,8H2
• InChI Key: YFHQSOONYZEOJS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N=NN(S2(=O)=O)CC3=CC(=CC(=C3)Cl)Cl
• Molecular Formula: C13H9Cl2N3O2S
• Molecular Weight: 342.2 g/mol

Description

Synthesis Analysis

The synthesis of this compound involves reactions between 3,5-dichlorobenzoyl chloride and various arylamine compounds in N,N’-dimethylformamide solution at 60°C . These reactions yield a series of dichlorobenzamide derivatives (compounds 4–14) in good yields. The intermediates and final products were characterized using nuclear magnetic resonance (NMR) and infrared spectroscopy. Notably, the structures of compounds 4 and 6 were confirmed by X-ray crystallography .

Scientific Research Applications

Synthesis and Molecular Structure

Compounds related to 2-(3,5-dichlorobenzyl)-1lambda6,2,3,4-benzothiatriazine-1,1(2H)-dione have been synthesized to study their molecular structure and characterization. For example, the synthesis and characterization of benzylic derivatives of 1,2,4-triazin-3,5(2H,4H)-dione have been explored to understand the structural aspects of such compounds, including their molecular geometry and intermolecular interactions, which are crucial for their potential applications in various fields of chemistry and materials science (Hwang et al., 2017).

Antimicrobial Activity

Research has also focused on the synthesis of new derivatives with potential biological activities. For instance, the synthesis and evaluation of antimicrobial activity of N-substituted derivatives of thiazolidine-2,4-diones have been conducted. Such studies are pivotal in discovering new compounds with potential therapeutic applications, particularly as antimicrobial agents (Stana et al., 2014).

Reaction Mechanisms and Transformations

Investigations into the reaction mechanisms involving NH-acidic heterocycles have been carried out using compounds such as 3-(Dimethylamino)-2,2-dimethyl-2H-azirine. Understanding the reaction pathways and mechanisms of such compounds can shed light on their reactivity and potential uses in synthetic organic chemistry (Ametamey et al., 1988).

Synthetic Approaches to Heteroaryl Compounds

Research has also been directed towards the development of new synthetic methodologies for the preparation of bioactive heteroaryl thiazolidine-2,4-diones. These synthetic approaches are crucial for the generation of novel compounds with potential biological and pharmacological activities (Ibrahim et al., 2011).